Cas no 946426-89-7 ((5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol)

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol is a versatile isoxazole derivative characterized by its cyclopropyl and dichlorophenyl substituents, which contribute to its unique chemical properties. The presence of the hydroxymethyl group at the 4-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing dichlorophenyl group and the strained cyclopropyl ring, offer potential for selective functionalization and stability under various reaction conditions. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, owing to its ability to serve as a scaffold for further derivatization.
(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol structure
946426-89-7 structure
Product Name:(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol
CAS No:946426-89-7
MF:C13H11Cl2NO2
MW:284.137941598892
MDL:MFCD11046189
CID:844650
PubChem ID:45790382
Update Time:2025-05-27

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol
    • [5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazol-4-yl]methanol
    • 4-Isoxazolemethanol, 5-cyclopropyl-3-(2,6-dichlorophenyl)-
    • 5-cyclopropyl-3-(2,6-dichlorophenyl)-4-Isoxazolemethanol
    • 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol
    • [5-Cyclopropyl-3-(2,6-dichloro-phenyl)-isoxazol-4-yl]-methanol
    • (5-Cyclopropyl-3-(2,6-dichloro-phenyl)-isoxazol-4-yl)-methanol
    • KRGFOUGVZFEEBW-UHFFFAOYSA-N
    • BCP29338
    • 6250AC
    • SB18064
    • SY233110
    • OR350446
    • AX8246177
    • 5-Cyclopropyl-3-(2,6-dichlorophenyl)-4-isoxazolemethanol (ACI)
    • [5-Cyclopropyl-3-(2,6-dichlorophenyl)-4-isoxazolyl]methanol
    • 946426-89-7
    • DA-37418
    • MFCD11046189
    • AKOS016011417
    • [5-cyclopropyl-3-(2,6-dichlorophenyl) -4-isoxazolyl]methanol
    • AC7419
    • DTXSID30672279
    • CS-0112901
    • AS-70767
    • WMB42689
    • SCHEMBL1096115
    • MDL: MFCD11046189
    • Inchi: 1S/C13H11Cl2NO2/c14-9-2-1-3-10(15)11(9)12-8(6-17)13(18-16-12)7-4-5-7/h1-3,7,17H,4-6H2
    • InChI Key: KRGFOUGVZFEEBW-UHFFFAOYSA-N
    • SMILES: ClC1C(C2C(CO)=C(C3CC3)ON=2)=C(Cl)C=CC=1

Computed Properties

  • Exact Mass: 283.0166840g/mol
  • Monoisotopic Mass: 283.0166840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 3

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Security Information

  • Storage Condition:Sealed in dry,2-8°C

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Pricemore >>

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abcr
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5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-methanol; .
946426-89-7
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€87.80 2023-04-14

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  cooled; 2 h, rt
Reference
Heterocyclic Farnesoid X receptor modulator derivative
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  0 °C → rt; 4 h, rt; rt → 0 °C; 1.5 h, 0 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water
Reference
Preparation of isoxazole compounds as therapeutic farnesoid X receptor agonists
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  2 h, 0 °C
1.2 Reagents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Preparation of 3-phenylisoxazole derivatives for treatment of dyslipidemia
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  cooled; 12 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  cooled
Reference
FXR receptor agonist
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  12 h, rt → 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  cooled
Reference
FXR receptor agonist and its preparation
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  0 °C; 2 h, rt
1.2 Solvents: Methanol ;  10 min, 0 °C
Reference
Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia
Genin, Michael J.; Bueno, Ana B.; Agejas Francisco, Javier; Manninen, Peter R.; Bocchinfuso, Wayne P.; et al, Journal of Medicinal Chemistry, 2015, 58(24), 9768-9772

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  5 °C; 2 h, rt
1.2 Reagents: Water ;  0 °C
1.3 Reagents: Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) Solvents: Water ;  0 °C; 0.5 h, 0 °C
Reference
Preparation of oxadiazole derivatives as FXR agonists
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
1.2 Reagents: Methanol ,  Water ;  0 °C; 10 min, 0 °C
Reference
Preparation of fluorine-containing isoxazole compounds for treating FXR-mediated diseases
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  2 h, cooled
1.2 Reagents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Preparation of isoxazolylmethoxyheterocyclylarenecarboxylates and related compounds as farnesoid X receptor (FXR) agonists for treatment of dyslipidemia.
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  0 °C → rt; 2 h, rt; rt → 0 °C
1.2 Reagents: Methanol ,  Hydrochloric acid Solvents: Water
Reference
Preparation of spirocyclic compounds as farnesoid X receptor modulators
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  0 °C → rt; 2 h, rt; rt → 0 °C
1.2 Reagents: Methanol ,  Hydrochloric acid Solvents: Water
Reference
Preparation of alkene compounds as farnesoid X receptor modulators
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane ;  -75 - -70 °C; -75 °C → rt; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Preparation of isoxazole-based compounds useful in modulating the farnesoid X receptor (FXR)
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ;  10 °C; 2 h, rt
1.2 Reagents: Methanol
Reference
Isoxazole compounds for modulating FXR and their preparation
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 °C; 15 min, 0 °C → rt
Reference
Spiro bridged ring compound, pharmaceutical composition and use
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Water ;  rt
Reference
Preparation of heterocyclic FXR modulators
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  15 min, 0 °C → rt
Reference
Preparation of the FXR receptor modulator and their application as FXR related diseases
, China, , ,

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Raw materials

(5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methanol Preparation Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:946426-89-7)[5-环丙基-3-(2,6-二氯)苯基异恶唑-4-甲醇
Order Number:LE26662303
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Quantity:25KG,200KG,1000KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:946426-89-7)[5-环丙基-3-(2,6-二氯)苯基异恶唑-4-甲醇
LE26662303
Purity:99%
Quantity:25KG,200KG,1000KG
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